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Compound of Interest

Compound Name: 2-Butylaniline

Cat. No.: B1265583 Get Quote

An In-depth Technical Guide to 2-Butylaniline

This technical guide provides a comprehensive overview of 2-butylaniline (CAS Number:

2696-85-7), a significant chemical intermediate in various industrial and research applications.

[1][2] Aimed at researchers, scientists, and professionals in drug development, this document

details the compound's chemical identity, physicochemical properties, synthesis

methodologies, and biological significance.

Chemical Identity and Molecular Structure
2-Butylaniline, also known as o-butylaniline or 2-butylbenzenamine, is an aromatic amine

characterized by a butyl group substituted at the ortho position of an aniline ring.[1][2] This

substitution pattern imparts specific steric and electronic properties that are pivotal to its

reactivity and utility in chemical synthesis.[1]

Molecular Structure:

The molecular structure of 2-butylaniline is depicted below.

Caption: Molecular structure of 2-butylaniline.

Physicochemical and Safety Data
A summary of the key physicochemical and safety data for 2-butylaniline is presented in the

table below for easy reference and comparison.
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Property Value Reference

CAS Number 2696-85-7 [2]

Molecular Formula C₁₀H₁₅N [2]

Molecular Weight 149.23 g/mol

Appearance
Colorless to red to green clear

liquid

Boiling Point 126 °C at 15 mmHg [3]

Density 0.95 g/cm³ [3]

Flash Point 108 °C (226.4 °F) - closed cup

InChI

1S/C10H15N/c1-2-3-6-9-7-4-5-

8-10(9)11/h4-5,7-8H,2-

3,6,11H2,1H3

[2]

SMILES CCCCC1=CC=CC=C1N

Signal Word Warning

Hazard Classifications
Eye Irrit. 2 - Skin Irrit. 2 - STOT

SE 3

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Synthesis of 2-Butylaniline: An Experimental
Protocol
2-Butylaniline can be synthesized through the alkylation of aniline. The following is a

representative protocol for the synthesis of n-butylaniline, which can be adapted for the specific

synthesis of the ortho-isomer through the use of appropriate catalysts and conditions promoting

regioselectivity. A general method involves the condensation reaction of aniline and n-butanol.

[4]
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Materials:

Aniline

n-Butanol

Catalyst (e.g., a solid acid catalyst)

Reactor capable of high pressure and temperature

Distillation apparatus

Procedure:

Reaction Setup: The reactor is charged with aniline, n-butanol, and the catalyst. A typical

weight ratio of aniline:n-butanol:catalyst is 1:(0.8-1.1):(0.4-0.85).[4]

Condensation Reaction: The mixture is heated to a temperature of 220-240°C under a

pressure of 2-5.0 MPa for a duration of 6-24 hours.[4] During the reaction, water is

generated and should be removed from the system to drive the equilibrium towards the

product.[4]

Work-up: After the reaction is complete, the product mixture is cooled and then hydrolyzed.

The organic and aqueous layers are separated to yield the crude product.[4]

Purification: The crude product is subjected to reduced pressure rectification to isolate the p-

n-butylaniline.[4] To obtain 2-butylaniline specifically, ortho-directing catalysts would be

employed during the alkylation step.

Applications in Research and Industry
2-Butylaniline serves as a crucial intermediate in several industrial applications:

Pharmaceutical Synthesis: As an aromatic amine, it is a building block for more complex

molecules, including heterocyclic compounds that are scaffolds for various drug candidates.

[1] The butyl group can influence the pharmacological properties of the final active

pharmaceutical ingredient (API).
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Dye Manufacturing: It is used in the synthesis of azo dyes, which have widespread

applications in the textile industry.[1]

Specialty Chemicals: It is a precursor for the production of various specialty chemicals.[1]

Biological Activity and Metabolic Pathway
2-Butylaniline, like other aromatic amines, can undergo metabolic activation, which is of

significant interest in toxicology and drug development.[1] The primary route of metabolism

involves cytochrome P450 enzymes.[1]

The metabolic activation can lead to the formation of reactive intermediates that can bind to

cellular macromolecules, potentially causing toxicity.[1] The general metabolic pathway for

aniline involves N-acetylation and hydroxylation, followed by conjugation for excretion.[5] For 2-
butylaniline, a similar pathway is expected, with the butyl group potentially influencing the rate

and site of metabolism.

Phase I Metabolism Phase II Metabolism Excretion

2-Butylaniline MetabolitesCytochrome P450 Enzymes Conjugated MetabolitesConjugation (e.g., Glucuronidation) Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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